Cas no 1261938-65-1 (5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid structure
1261938-65-1 structure
Product Name:5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
CAS No:1261938-65-1
MF:C14H7ClF4O2
MW:318.650797128677
MDL:MFCD18322480
CID:2764748
PubChem ID:53228299
Update Time:2025-10-05

5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-CHLORO-3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • 5-Chloro-2'-fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
    • 5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
    • DTXSID60691832
    • A1-68025
    • MFCD18322480
    • 1261938-65-1
    • 5-Chloro-2'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • 5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
    • MDL: MFCD18322480
    • Inchi: 1S/C14H7ClF4O2/c15-9-5-7(4-8(6-9)13(20)21)10-2-1-3-11(12(10)16)14(17,18)19/h1-6H,(H,20,21)
    • InChI Key: CUMSSUHJEXLKQX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(F)(F)F)C=1F

Computed Properties

  • Exact Mass: 318.0070698Da
  • Monoisotopic Mass: 318.0070698Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.3Ų

5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329757-5 g
5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261938-65-1 95%
5g
€1159.00 2023-04-26
abcr
AB329757-5g
5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261938-65-1 95%
5g
€1159.00 2025-04-21
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